Cas no 36816-10-1 (Linoleoyl Carnitine)

• Product Name: Linoleoyl Carnitine
• CAS No: 36816-10-1
• MF: C₂₅H₄₅NO₄
• MW: 423.629108190537
• CID: 316674
• PubChem ID: 6450015
• Update Time: 2025-11-02

Linoleoyl Carnitine Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]-,inner salt, (2R)-
• Linoleoyl Carnitine
• (3R)-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-4-(trimethylazaniumyl)butanoate
• 9,12-octadecadienylcarnitine
• Decadienylcarnitine
• Linoleic acid carnitine
• Linoleyl carnitine
• Linoleylcarnitin
• L-Linoleoylcarnitine
• O-linoleyl-L-carnitine
• AC(18:2)
• DTXSID401315971
• O-linoleoyl-L-carnitine
• (3R)-3-[(9Z,12Z)-octadeca-9,12-dienoyloxy]-4-(trimethylammonio)butanoate
• alpha-Linoleoylcarnitine
• Q27157478
• Linoleoylcarnitine
• 9,12-octadecadienoylcarnitine
• LMFA07070009
• 9,12-Hexadecadienylcarnitine
• Octadecadienyl-L-carnitine
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxo-9,12-octadecadienyl)oxy)-, inner salt, (R-(Z,Z))-
• 3-carboxy-N,N,N-trimethyl-2-[[(9Z,12Z)-1-oxo-9,12-octadecadienyl]oxy]-1-Propanaminium
• 36816-10-1
• O-9Z,12Z-Hexadecadienoyl-R-carnitine
• SCHEMBL14889339
• Linoleyl-carnitine; LC-tDDA; CE10
• CHEBI:84098
• 3-carboxy-N,N,N-trimethyl-2-[(1-oxo-9,12-octadecadienyl)oxy]-1-Propanaminium
• acylcarnitine C18:2
• HY-113256
• CS-0059444

• Inchi： 1S/C25H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3/b10-9-,13-12-/t23-/m1/s1
• InChI Key： MJLXQSQYKZWZCB-DQFWFXSYSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 409.35600
• Monoisotopic Mass: 423.334859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 7.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 49.36000
• LogP: 5.03130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines

Additional information on Linoleoyl Carnitine

Linoleoyl Carnitine (CAS No. 36816-10-1): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Linoleoyl Carnitine (CAS No. 36816-10-1) is a specialized lipid molecule that has garnered significant attention in the fields of biochemistry, nutrition, and metabolic research. This compound, a conjugate of linoleic acid and carnitine, plays a crucial role in fatty acid metabolism and energy production. With the growing interest in personalized nutrition and metabolic health, Linoleoyl Carnitine has become a focal point for researchers and health enthusiasts alike.

The molecular structure of Linoleoyl Carnitine consists of an 18-carbon polyunsaturated fatty acid (linoleic acid) esterified to L-carnitine. This unique configuration allows it to facilitate the transport of long-chain fatty acids into mitochondria, where they undergo β-oxidation to generate ATP. Given the rising prevalence of metabolic disorders such as obesity and diabetes, understanding the role of acylcarnitines like Linoleoyl Carnitine has become a hot topic in scientific circles.

One of the most frequently searched questions about Linoleoyl Carnitine is its potential health benefits. Studies suggest that this compound may serve as a biomarker for metabolic health, particularly in assessing lipid metabolism efficiency. For instance, elevated levels of Linoleoyl Carnitine in blood plasma have been linked to improved insulin sensitivity, making it a subject of interest for researchers exploring interventions for metabolic syndrome.

In the realm of sports nutrition, Linoleoyl Carnitine is often discussed alongside other carnitine derivatives for its potential to enhance athletic performance. By optimizing fatty acid oxidation, it may help athletes sustain energy levels during prolonged physical activity. This application has led to its inclusion in some advanced dietary supplements, though further clinical validation is needed.

The analytical detection of Linoleoyl Carnitine is another area of interest. Advanced techniques like mass spectrometry and liquid chromatography are commonly employed to quantify this compound in biological samples. Researchers and diagnostic labs frequently search for reliable methods to measure acylcarnitine profiles, where Linoleoyl Carnitine often features prominently due to its metabolic significance.

From a commercial perspective, the demand for high-purity Linoleoyl Carnitine (CAS No. 36816-10-1) has been steadily increasing. Pharmaceutical companies and research institutions seek this compound for metabolic studies, drug development, and diagnostic applications. The market for specialized lipid derivatives like this is expected to grow, driven by advancements in precision medicine and nutraceuticals.

Another trending topic related to Linoleoyl Carnitine is its role in personalized nutrition. With the rise of metabolomics and nutrigenomics, this compound is increasingly recognized as a key player in individualized dietary recommendations. Consumers and healthcare providers alike are searching for ways to leverage biomarkers like Linoleoyl Carnitine to tailor nutrition plans for optimal metabolic health.

In summary, Linoleoyl Carnitine (CAS No. 36816-10-1) represents a fascinating intersection of biochemistry, nutrition, and healthcare innovation. Its applications span from basic metabolic research to cutting-edge diagnostic tools and performance nutrition. As scientific understanding of lipid metabolism deepens, the importance of this acylcarnitine species is likely to grow, making it a compound worth watching in both academic and commercial spheres.